N-(4-Pyrrolidin-1-yl-piperidin-1-yl)-[4-(4-benzo[b]thiophen-2-yl-pyrimidin-2-ylamino)phenyl]carboxamide hydrochloride

• Molecular Formula: C28H31ClN6OS
• Molecular Weight: 535.1 g/mol
• IUPAC Name: 4-[[4-(1-benzothiophen-2-yl)pyrimidin-2-yl]amino]-N-(4-pyrrolidin-1-ylpiperidin-1-yl)benzamide;hydrochloride
• InChI: InChI=1S/C28H30N6OS.ClH/c35-27(32-34-17-12-23(13-18-34)33-15-3-4-16-33)20-7-9-22(10-8-20)30-28-29-14-11-24(31-28)26-19-21-5-1-2-6-25(21)36-26;/h1-2,5-11,14,19,23H,3-4,12-13,15-18H2,(H,32,35)(H,29,30,31);1H
• InChI Key: JJNFJYOLILPVPF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CCN(CC2)NC(=O)C3=CC=C(C=C3)NC4=NC=CC(=N4)C5=CC6=CC=CC=C6S5.Cl

Description

N-(4-Pyrrolidin-1-yl-piperidin-1-yl)-[4-(4-benzo[b]thiophen-2-yl-pyrimidin-2-ylamino)phenyl]carboxamide hydrochloride is a synthetic compound known for its role as an inhibitor of IKB kinase (IKK). This compound is significant in the field of biochemistry and pharmacology due to its potential therapeutic applications, particularly in the modulation of inflammatory responses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Pyrrolidin-1-yl-piperidin-1-yl)-[4-(4-benzo[b]thiophen-2-yl-pyrimidin-2-ylamino)phenyl]carboxamide hydrochloride involves multiple steps. The key steps include the formation of the pyrrolidinyl-piperidinyl moiety and the subsequent coupling with the benzo[b]thiophen-2-yl-pyrimidin-2-ylamino phenyl carboxamide. The reaction conditions typically involve the use of organic solvents such as DMSO and catalysts to facilitate the coupling reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to ensure high purity and yield. The process may also include purification steps such as recrystallization and chromatography to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

N-(4-Pyrrolidin-1-yl-piperidin-1-yl)-[4-(4-benzo[b]thiophen-2-yl-pyrimidin-2-ylamino)phenyl]carboxamide hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the pyrimidinyl and benzo[b]thiophenyl moieties.

Common Reagents and Conditions

Common reagents used in these reactions include organic solvents (e.g., DMSO, ethanol), acids (e.g., hydrochloric acid), and bases (e.g., sodium hydroxide). The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

N-(4-Pyrrolidin-1-yl-piperidin-1-yl)-[4-(4-benzo[b]thiophen-2-yl-pyrimidin-2-ylamino)phenyl]carboxamide hydrochloride has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical studies.

Biology: Employed in studies investigating cellular signaling pathways, particularly those involving NF-κB.

Medicine: Explored for its potential therapeutic effects in treating inflammatory diseases and certain cancers.

Industry: Utilized in the development of new pharmaceuticals and as a standard in quality control processes.

Mechanism of Action

The compound exerts its effects by selectively inhibiting IKB kinase (IKK), which is a key component of the NF-κB signaling pathway. By inhibiting IKK, the compound prevents the phosphorylation and degradation of IκB, thereby blocking the activation of NF-κB. This inhibition leads to a reduction in the expression of pro-inflammatory genes and can have anti-inflammatory and anti-cancer effects .

Comparison with Similar Compounds

Similar Compounds

• LY2409881 hydrochloride
• CC-401 dihydrochloride
• WEHI-539 hydrochloride

Uniqueness

N-(4-Pyrrolidin-1-yl-piperidin-1-yl)-[4-(4-benzo[b]thiophen-2-yl-pyrimidin-2-ylamino)phenyl]carboxamide hydrochloride is unique due to its high selectivity for IKB kinase (IKK) and its potent inhibitory effects on the NF-κB signaling pathway. This selectivity makes it a valuable tool in research and potential therapeutic applications .